2-(4-(Dimethylamino)phenyl)ethanol
Overview
Description
2-(4-(Dimethylamino)phenyl)ethanol (2-DMAE) is an important compound used in a variety of scientific research applications. It is an aliphatic amine that can be synthesized from various starting materials such as diethanolamine and dimethylethanolamine. 2-DMAE is also known as 2-dimethylaminoethanol, dimethylaminoethanol, and DMAE. It is a colorless, water-soluble liquid with a faint odor and a boiling point of about 150°C.
Scientific Research Applications
Accelerator for Bone Cement Curing
2-(4-(Dimethylamino)phenyl)ethanol: has been identified as a more effective accelerator than N,N-dimethyl-p-toluidine (TD) for the curing of bone cement . This compound can be used to investigate the curing process at a molecular level using electron spin resonance (ESR) spectroscopy. This application is crucial in orthopedic surgeries where bone cement is used to anchor artificial joints.
Photopolymerization of Dental Resins
This compound serves as an accelerator in the photopolymerization of dental resins . It is used to compare the efficiency of different camphorquinone (CQ)/amine photo-initiating systems. This is particularly important in dental care, where such resins are used for fillings, sealants, and bonding.
Mechanism of Action
Target of Action
The primary target of 2-(4-(Dimethylamino)phenyl)ethanol is the curing process of bone cement . This compound acts as an accelerator, enhancing the rate at which the bone cement hardens .
Mode of Action
2-(4-(Dimethylamino)phenyl)ethanol interacts with the components of bone cement, accelerating the curing process . This interaction results in a more rapid hardening of the bone cement, which can be beneficial in surgical applications .
Biochemical Pathways
It is known that the compound plays a role in the curing of bone cement at a molecular level . The downstream effects of this interaction likely involve changes in the physical properties of the bone cement, such as its hardness and durability .
Pharmacokinetics
Given its role as an accelerator in the curing of bone cement, it is likely that its bioavailability is primarily determined by its physical rather than biological properties .
Result of Action
The molecular and cellular effects of 2-(4-(Dimethylamino)phenyl)ethanol’s action primarily involve changes in the physical properties of bone cement . By accelerating the curing process, this compound helps to ensure that the bone cement hardens more rapidly, potentially improving the outcome of surgical procedures that rely on this material .
properties
IUPAC Name |
2-[4-(dimethylamino)phenyl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-11(2)10-5-3-9(4-6-10)7-8-12/h3-6,12H,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDTPAAZQBPSVGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6049309 |
Source
|
| Record name | p-N,N-Dimethylaminophenethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(Dimethylamino)phenyl)ethanol | |
CAS RN |
50438-75-0 |
Source
|
| Record name | N,N-Dimethyl-p-aminophenethanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050438750 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | p-N,N-Dimethylaminophenethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6049309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-(Dimethylamino)phenyl)ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N-DIMETHYL-P-AMINOPHENETHANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/84GFY3663N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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